Cas no 17012-33-8 (5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone)

• Product Name: 5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
• CAS No: 17012-33-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1107537
• PubChem ID: 11819365
• Update Time: 2025-04-20

5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
• DB-306309
• KTNJFMVVFAGWSQ-UHFFFAOYSA-N
• 1-Methyl-5,6,7,8-tetrahydroisoquinolin-3(2H)-one
• 17012-33-8
• SCHEMBL7265060
• 2,3,5,6,7,8-hexahydro-1-methyl-3-oxoisoquinoline

• Inchi： 1S/C10H13NO/c1-7-9-5-3-2-4-8(9)6-10(12)11-7/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： KTNJFMVVFAGWSQ-UHFFFAOYSA-N
• SMILES： O=C1C=C2CCCCC2=C(C)N1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives